3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid
3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid
Brand Name:
Vulcanchem
CAS No.:
400752-48-9
VCID:
VC0447182
InChI:
InChI=1S/C13H13N3O4/c1-8-12(16(19)20)9(2)15(14-8)7-10-4-3-5-11(6-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
SMILES:
CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)[N+](=O)[O-]
Molecular Formula:
C13H13N3O4
Molecular Weight:
275.26g/mol
3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid
CAS No.: 400752-48-9
Main Products
VCID: VC0447182
Molecular Formula: C13H13N3O4
Molecular Weight: 275.26g/mol
| CAS No. | 400752-48-9 |
|---|---|
| Product Name | 3-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-benzoic acid |
| Molecular Formula | C13H13N3O4 |
| Molecular Weight | 275.26g/mol |
| IUPAC Name | 3-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]benzoic acid |
| Standard InChI | InChI=1S/C13H13N3O4/c1-8-12(16(19)20)9(2)15(14-8)7-10-4-3-5-11(6-10)13(17)18/h3-6H,7H2,1-2H3,(H,17,18) |
| Standard InChIKey | JJKZCGLFVALIHV-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=NN1CC2=CC(=CC=C2)C(=O)O)C)[N+](=O)[O-] |
| Solubility | 41.3 [ug/mL] |
| PubChem Compound | 839868 |
| Last Modified | Nov 30 2021 |
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